Apoptosis
  • Tirabrutinib hydrochloride
    Tirabrutinib hydrochloride
    • Cat. No.:
    • B611381
    • CAS No.:
    • 1439901-97-9
    • Molecular Formula:
    • C25H23ClN6O3
    • Molecular Weight:
    • 490.9 g/mol
    Description
    Tirabrutinib Hydrochloride is the hydrochloride salt form of tirabrutinib, an orally available formulation containing an inhibitor of Bruton agammaglobulinemia tyrosine kinase (BTK), with potential antineoplasti...
    - +
  • TJ191
    TJ191
    • Cat. No.:
    • B611383
    • CAS No.:
    • Molecular Formula:
    • C13H21NO2S
    • Molecular Weight:
    • 255.38 g/mol
    Description
    TJ191 is a selective anti-cancer agent, targeting low TβRIII-expressing malignant T-cell leukemia/lymphoma cells.
    - +
  • TL4-12
    TL4-12
    • Cat. No.:
    • B611391
    • CAS No.:
    • Molecular Formula:
    • C25H27F3N6O2
    • Molecular Weight:
    • 500.5 g/mol
    Description
    TL4-12 is a potent MAP4K2 (GCK) inhibitor that inhibits IL-1 and TGFβ-induced p38 MAPK phosphorylation, in vitro.
    - +
  • R1530
    R1530
    • Cat. No.:
    • B1684536
    • CAS No.:
    • 882531-87-5
    • Molecular Formula:
    • C18H14ClFN4O
    • Molecular Weight:
    • 356.8 g/mol
    Description
    RG-1530 is a small molecule drug with a maximum clinical trial phase of I and has 1 investigational indication.
    - +
  • Amuvatinib
    Amuvatinib
    • Cat. No.:
    • B1684542
    • CAS No.:
    • 850879-09-3
    • Molecular Formula:
    • C23H21N5O3S
    • Molecular Weight:
    • 447.5 g/mol
    Description
    N-(1,3-benzodioxol-5-ylmethyl)-4-(4-benzofuro[3,2-d]pyrimidinyl)-1-piperazinecarbothioamide is a N-arylpiperazine.
    Amuvatinib has been used in trials studying the treatment of Solid Tumors and Small Cell Lung...
    - +
  • Defosbarasertib
    Defosbarasertib
    • Cat. No.:
    • B1684545
    • CAS No.:
    • 722544-51-6
    • Molecular Formula:
    • C26H30FN7O3
    • Molecular Weight:
    • 507.6 g/mol
    Description
    AZD-1152 is a member of the of quinazolines that is 4-aminoquinazolin-7-ol in which the amino group at position 4 has been substituted by a 5-[2-(3-fluoroanilino)-2-oxoethyl]-1H-pyrazol-3-yl group, while the hyd...
    - +
  • Evofosfamide
    Evofosfamide
    • Cat. No.:
    • B1684547
    • CAS No.:
    • 918633-87-1
    • Molecular Formula:
    • C9H16Br2N5O4P
    • Molecular Weight:
    • 449.04 g/mol
    Description
    Evofosfamide is a hypoxia-activated prodrug of the cytotoxin bromo-isophosphoramide mustard (Br-IPM) conjugated with 2-nitroimidazole, with potential antineoplastic activity. When exposed to hypoxic conditions, such as those found in hypoxic tumors, the 2-nitroimidazole moiety of evofosfamide is reduced. This releases the DNA-alkylating Br-IPM moiety, which introduces intra- and inter-strand DNA crosslinks in nearby cells;  the crosslinks inhibit both DNA replication and cell division, and may lead to apoptosis of cells in the tumor. The inactive form of the prodrug is stable under normoxic conditions, which may limit systemic toxicity.
    EVOFOSFAMIDE is a small molecule drug with a maximum clinical trial phase of III (across all indications) and has 8 investigational indications.
    an hypoxia-activated prodrug of bromo-isophosphoramide mustard;  an antineoplastic agent"> Evofosfamide is a member of the class of imidazoles that is 1H-imidazole substituted by methyl, nitro, and ({bis[(2-bromoethyl)amino]phosphoryl}oxy)methyl groups at positions 1, 2 and 5, respectively. It is a hy...
    - +
  • Thalidomide-O-amido-C6-NH2 TFA
    Thalidomide-O-amido-C6-NH2 TFA
    • Cat. No.:
    • B2905148
    • CAS No.:
    • Molecular Formula:
    • C23H27F3N4O8
    • Molecular Weight:
    • 544.5 g/mol
    Description
    Thalidomide-O-amido-C6-NH2 TFA is a useful research compound. Its molecular formula is C23H27F3N4O8 and its molecular weight is 544.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Thalidom...
    - +
  • TH1834
    TH1834
    • Cat. No.:
    • B3011650
    • CAS No.:
    • Molecular Formula:
    • C33H40N6O3
    • Molecular Weight:
    • 568.7 g/mol
    Description
    TH1834 is a useful research compound. Its molecular formula is C33H40N6O3 and its molecular weight is 568.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TH1834 suitable for many research ...
    - +
  • Trabectedin D3
    Trabectedin D3
    • Cat. No.:
    • B12424248
    • CAS No.:
    • Molecular Formula:
    • C39H43N3O11S
    • Molecular Weight:
    • 764.9 g/mol
    Description
    Trabectedin D3 is a useful research compound. Its molecular formula is C39H43N3O11S and its molecular weight is 764.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Trabectedin D3 suitable ...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img